Cas no 77960-29-3 (1H-Isoindole-4-carboxylic acid, 2,3-dihydro-3-oxo-2-(phenylmethyl)-)
77960-29-3 structure
Product Name:1H-Isoindole-4-carboxylic acid, 2,3-dihydro-3-oxo-2-(phenylmethyl)-
CAS No:77960-29-3
MF:C16H13NO3
MW:267.279324293137
MDL:MFCD02766482
CID:535209
PubChem ID:744607
Update Time:2025-04-19
1H-Isoindole-4-carboxylic acid, 2,3-dihydro-3-oxo-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-4-carboxylic acid, 2,3-dihydro-3-oxo-2-(phenylmethyl)-
- 2-BENZYL-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-4-CARBOXYLIC ACID
- 2-benzyl-3-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
- 2-benzyl-3-oxoisoindoline-4-carboxylic Acid
- 2-benzyl-7-carboxyisoindolin-1-one
- AC1LEZYC
- CTK2G5853
- HMS2844C08
- Oprea1_831182
- STK027826
- STOCK2S-44448
- cid_744607
- SR-01000479584
- CHEMBL1413942
- MFCD02766482
- SR-01000479584-1
- 2-benzyl-3-oxo-2,3-dihydro-1 h -isoindole-4-carboxylic acid
- 77960-29-3
- 3-oxo-2-(phenylmethyl)-1H-isoindole-4-carboxylic acid
- DTXSID50353538
- BDBM90827
- SB66013
- SMR000519067
- 2-Benzyl-3-oxoisoindoline-4-carboxylicacid
- MLS001209165
- TQR1107
- AB00113958-01
- CS-0359076
- 3-oxidanylidene-2-(phenylmethyl)-1H-isoindole-4-carboxylic acid
- 2-benzyl-3-oxo-1H-isoindole-4-carboxylic Acid
- 2-benzyl-3-keto-isoindoline-4-carboxylic acid
- SCHEMBL17207994
- AKOS005263894
-
- MDL: MFCD02766482
- Inchi: 1S/C16H13NO3/c18-15-14-12(7-4-8-13(14)16(19)20)10-17(15)9-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,19,20)
- InChI Key: FFIYKQCBUSMRHR-UHFFFAOYSA-N
- SMILES: O=C1C2C(C(=O)O)=CC=CC=2CN1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 267.08954328g/mol
- Monoisotopic Mass: 267.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 57.6Ų
1H-Isoindole-4-carboxylic acid, 2,3-dihydro-3-oxo-2-(phenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM259606-5g |
2-Benzyl-3-oxoisoindoline-4-carboxylic acid |
77960-29-3 | 95%+ | 5g |
$541 | 2021-08-18 | |
| Matrix Scientific | 018667-500mg |
2-Benzyl-3-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid |
77960-29-3 | 500mg |
$182.00 | 2023-09-09 | ||
| Chemenu | CM259606-1g |
2-Benzyl-3-oxoisoindoline-4-carboxylic acid |
77960-29-3 | 95%+ | 1g |
$232 | 2024-07-23 | |
| Chemenu | CM259606-5g |
2-Benzyl-3-oxoisoindoline-4-carboxylic acid |
77960-29-3 | 95%+ | 5g |
$695 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429746-1g |
2-Benzyl-3-oxoisoindoline-4-carboxylic acid |
77960-29-3 | 97% | 1g |
¥1995.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429746-5g |
2-Benzyl-3-oxoisoindoline-4-carboxylic acid |
77960-29-3 | 97% | 5g |
¥5168.00 | 2024-07-28 |
1H-Isoindole-4-carboxylic acid, 2,3-dihydro-3-oxo-2-(phenylmethyl)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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